Cas no 1262001-78-4 (2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol)

2-Chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol is a fluorinated phenolic compound with a unique structural configuration, featuring both chloro and trifluoromethyl substituents. This arrangement enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. Its distinct substitution pattern also allows for selective reactivity in cross-coupling and functionalization reactions. The compound’s stability under various conditions further supports its utility in multi-step synthetic processes. Careful handling is recommended due to potential reactivity of the phenolic and halogenated groups.
2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol structure
1262001-78-4 structure
Product Name:2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol
CAS No:1262001-78-4
MF:C13H7ClF4O
MW:290.640696763992
MDL:MFCD18315781
CID:1219455
PubChem ID:53221514
Update Time:2025-10-20

2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol
    • MFCD18315781
    • 2-CHLORO-4-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
    • 1262001-78-4
    • 3-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
    • DTXSID90686155
    • 2-Chloro-4-(2-fluoro-3-trifluoromethylphenyl)phenol, 95%
    • MDL: MFCD18315781
    • Inchi: 1S/C13H7ClF4O/c14-10-6-7(4-5-11(10)19)8-2-1-3-9(12(8)15)13(16,17)18/h1-6,19H
    • InChI Key: NWCQHSHLQPUWNY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1F)O

Computed Properties

  • Exact Mass: 290.012
  • Monoisotopic Mass: 290.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 4.8

2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321987-5 g
2-Chloro-4-(2-fluoro-3-trifluoromethylphenyl)phenol, 95%; .
1262001-78-4 95%
5g
€1,159.00 2022-08-31
abcr
AB321987-5g
2-Chloro-4-(2-fluoro-3-trifluoromethylphenyl)phenol, 95%; .
1262001-78-4 95%
5g
€1159.00 2025-04-21

Additional information on 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol

Comprehensive Overview of 2-Chloro-4-[2-Fluoro-3-(Trifluoromethyl)Phenyl]Phenol (CAS No. 1262001-78-4)

2-Chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol (CAS No. 1262001-78-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its chloro, fluoro, and trifluoromethyl functional groups, exhibits remarkable stability and reactivity, making it a subject of interest for researchers and industrial chemists alike. Its molecular structure, which includes a phenol backbone, contributes to its versatility in synthetic chemistry and material science.

In the context of current trends, the demand for fluorinated compounds like 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol has surged, particularly in the pharmaceutical and agrochemical sectors. Fluorinated molecules are often sought after for their enhanced bioavailability, metabolic stability, and lipophilicity. These properties are critical in the development of new drugs and crop protection agents, aligning with the growing focus on sustainable agriculture and precision medicine. Researchers are actively exploring the potential of this compound in designing next-generation therapeutics and agrochemicals, addressing global challenges such as drug resistance and pest management.

The synthesis of 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol involves advanced organic chemistry techniques, including cross-coupling reactions and halogenation. These methods are widely discussed in academic circles and industrial R&D labs, as they offer efficient pathways to introduce fluorine and chlorine atoms into aromatic systems. The compound's CAS No. 1262001-78-4 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is essential for regulatory compliance and intellectual property management.

From an environmental perspective, the use of fluorinated phenols like this compound raises questions about their ecological impact and biodegradability. As sustainability becomes a top priority, researchers are investigating greener synthesis routes and the compound's behavior in natural ecosystems. This aligns with the broader industry shift toward green chemistry and the reduction of carbon footprints. Companies and institutions are increasingly adopting life cycle assessment (LCA) frameworks to evaluate the environmental footprint of such chemicals, ensuring they meet stringent regulatory standards.

In the realm of material science, 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol has shown promise as a building block for advanced polymers and coatings. Its ability to impart thermal stability and chemical resistance makes it valuable for applications in electronics, aerospace, and automotive industries. For instance, fluorinated polymers derived from this compound could enhance the performance of flexible electronics or high-temperature adhesives, addressing the needs of modern technology-driven markets.

Another area of interest is the compound's potential role in catalysis and ligand design. The presence of electron-withdrawing groups, such as trifluoromethyl, can influence the electronic properties of catalysts, enabling more efficient and selective chemical transformations. This is particularly relevant in the context of asymmetric synthesis, where precision and efficiency are paramount. As the pharmaceutical industry continues to explore chiral molecules for drug development, compounds like 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol may play a pivotal role in enabling breakthroughs.

Despite its potential, the commercialization of 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol faces challenges, including scalability and cost-effectiveness. The synthesis of fluorinated compounds often requires expensive reagents and stringent conditions, which can limit their widespread adoption. However, advancements in flow chemistry and catalytic processes are gradually overcoming these barriers, paving the way for more accessible production methods. Industry stakeholders are closely monitoring these developments, as they could unlock new opportunities in custom synthesis and fine chemicals manufacturing.

In summary, 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol (CAS No. 1262001-78-4) represents a fascinating intersection of chemistry, innovation, and industrial application. Its unique properties and versatility make it a compound of interest across multiple disciplines, from pharmaceuticals to advanced materials. As research continues to uncover its full potential, this compound is poised to contribute to solutions for some of the most pressing challenges in science and technology today.

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